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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

Technical Support Center: Solvent Red 135
Welcome to the technical support center for Solvent Red 135. This guide provides

troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists,

and drug development professionals in their experiments, with a focus on enhancing its

solubility in ethanol.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Solvent Red 135?
Solvent Red 135 is a yellowish-red powder characterized as a solvent dye.[1][2] It is insoluble

in water but soluble in various organic solvents, including ethanol, acetone, chloroform, and

methylbenzene.[1][3][4] Its solubility is comparatively low in ethanol at room temperature.[5][6]

Q2: How can I improve the solubility of Solvent Red 135
in ethanol?
Several methods can be employed to enhance the solubility of Solvent Red 135 in ethanol:

Temperature Adjustment: Increasing the temperature of the solvent generally increases the

solubility of dyes.[7] Heating the ethanol solution can significantly improve the dissolution of

Solvent Red 135.[8][9]
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Use of Co-solvents: Introducing a co-solvent in which the dye has higher solubility can

improve the overall dissolving power of the solvent mixture.[9][10]

Mechanical Agitation: Employing high-shear mixing or sonication can help break down dye

aggregates, promoting better dispersion and dissolution.[8]

pH Adjustment: While pH can influence the solubility of some dyes, Solvent Red 135 is

reported to be resistant to both acids and alkalis, so this method may be less effective.[7][11]

Troubleshooting Guide
Q: I've added Solvent Red 135 to ethanol, but the
solution is cloudy and particles are visible. What should
I do?
A: A cloudy solution or visible particles indicate that the dye has not fully dissolved, which could

be due to reaching the solubility limit at the current temperature or insufficient dispersion.

Recommended Actions:

Increase Temperature: Gently heat the solution while stirring. Heating the solvent to a range

of 40-80°C can promote dissolution.[9] Be mindful of ethanol's boiling point (78.37°C) and

use appropriate safety measures.

Improve Mechanical Agitation: Move beyond simple magnetic stirring. Use a high-speed

homogenizer or an ultrasonic bath to break up dye aggregates.[8]

Introduce a Co-solvent: Add a small amount of a co-solvent with higher dissolving power for

Solvent Red 135, such as methylbenzene or acetone.[5][9] (See Experimental Protocol 2).

Q: My solution appears clear, but I suspect the
concentration is lower than intended. How can I dissolve
more dye?
A: You have likely reached the saturation point of Solvent Red 135 in ethanol at the current

conditions. To increase the concentration, you will need to alter the solvent system or
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conditions.

Recommended Actions:

Confirm Saturation: Ensure no solid particles remain. If the solution is clear, you are at or

below the saturation limit.

Employ Co-solvents: This is the most effective method to significantly increase the dye

concentration. Based on known solubility data, adding a solvent like methylbenzene, which

has a higher solubility for the dye, can increase the overall capacity of the solvent mixture.[2]

[5]

Data Presentation
The solubility of Solvent Red 135 in various organic solvents at 20°C is summarized below.

This data can help in selecting an appropriate co-solvent to improve solubility in ethanol-based

systems.

Organic Solvent Solubility (g/L) at 20°C

Ethyl Alcohol 0.1[2][5][6]

Acetone 0.2[2][5][6]

Butyl Acetate 0.2[2][5][6]

Dichloromethane 0.3[2][5][6]

Methylbenzene (Toluene) 0.6[2][5]

Experimental Protocols
Protocol 1: Improving Solubility via Temperature
Adjustment
This protocol describes how to use heat to increase the amount of Solvent Red 135 dissolved

in ethanol.

Materials:
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Solvent Red 135

Anhydrous Ethanol

Glass beaker or flask

Magnetic stirrer and stir bar

Hot plate with temperature control

Thermometer

Procedure:

Measure the desired volume of ethanol and place it in the beaker with a magnetic stir bar.

Begin stirring the ethanol at a moderate speed.

Place the beaker on the hot plate and gently heat the solvent. Monitor the temperature with a

thermometer.

Once the ethanol reaches the target temperature (e.g., 50°C), slowly add the pre-weighed

Solvent Red 135 powder to the vortex of the stirring solvent.[8]

Continue stirring and maintain the temperature until the dye is fully dissolved. Do not exceed

the boiling point of ethanol.

Once dissolved, the solution can be slowly cooled to room temperature. Note that

supersaturation may occur, and some dye may precipitate out upon cooling if the

concentration is above the room temperature solubility limit.

Protocol 2: Improving Solubility Using a Co-solvent
This protocol details the use of a co-solvent to enhance the solubility of Solvent Red 135.

Materials:

Solvent Red 135
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Anhydrous Ethanol

Co-solvent (e.g., Methylbenzene or Acetone)

Glass beaker or flask

Magnetic stirrer and stir bar

Procedure:

Determine the desired final volume and solvent ratio (e.g., 9:1 ethanol:acetone).

Method A (Pre-mixing solvents): Prepare the solvent mixture by combining the ethanol and

co-solvent in the desired ratio. Stir to ensure homogeneity. Slowly add the Solvent Red 135
powder to the mixed solvent while stirring until dissolved.

Method B (Pre-dissolving dye): Alternatively, dissolve the Solvent Red 135 in a small volume

of the co-solvent in which it is more soluble (e.g., methylbenzene). Once fully dissolved, add

this concentrated solution to the main volume of ethanol while stirring continuously. This

technique is useful for creating a stock solution.[9]

Continue stirring for 15-30 minutes to ensure the solution is completely homogenous.

Visualizations
The following diagrams illustrate the logical workflows for addressing solubility issues with

Solvent Red 135.
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Caption: Troubleshooting workflow for enhancing the solubility of Solvent Red 135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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